Cas no 219897-35-5 (1-[(R)-amino(phenyl)methyl]naphthalen-2-ol)

• Product Name: 1-[(R)-amino(phenyl)methyl]naphthalen-2-ol
• CAS No: 219897-35-5
• MF: C₁₇H₁₅NO
• MW: 249.307104349136
• MDL: MFCD04972352
• CID: 286839
• PubChem ID: 6935961
• Update Time: 2025-07-02

1-[(R)-amino(phenyl)methyl]naphthalen-2-ol Chemical and Physical Properties

Names and Identifiers

• 2-Naphthalenol,1-[(R)-aminophenylmethyl]-
• (R)-(-)-1-(ALPHA-AMINOBENZYL)-2-NAPHTHOL
• (R)-(-)-1-(α-AMINOBENZYL)-2-NAPHTHOL
• Bettibase
• (R)-1-(Aminophenylmethyl)-2-naphthalenol
• (-)-1-(alpha-Aminobenzyl)-2-naphthol
• (-)-betti base
• Q27275163
• 2-Naphthalenol, 1-((R)-aminophenylmethyl)-
• UNII-C44563V2GB
• SCHEMBL18074052
• Betti base (R)-form [MI]
• C44563V2GB
• 1-[(R)-amino(phenyl)methyl]naphthalen-2-ol
• (R)-1-(Amino(phenyl)methyl)naphthalen-2-ol
• (-)-1-(.ALPHA.-AMINOBENZYL)-2-NAPHTHOL
• Betti base, (R)-
• (R)-Betti base
• MFCD04972352
• CS-0449815
• Betti base, (-)-
• 219897-35-5
• AKOS015904225

• MDL： MFCD04972352
• Inchi： 1S/C17H15NO/c18-17(13-7-2-1-3-8-13)16-14-9-5-4-6-12(14)10-11-15(16)19/h1-11,17,19H,18H2/t17-/m1/s1
• InChI Key： PZMIGEOOGFFCNT-QGZVFWFLSA-N
• SMILES： OC1C=CC2C=CC=CC=2C=1[C@@H](C1C=CC=CC=1)N

Computed Properties

• Exact Mass: 249.11500
• Monoisotopic Mass: 249.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 1
• Tautomer Count: 3
• XLogP3: 3.9
• Topological Polar Surface Area: 46.2Ų

Experimental Properties

• Color/Form: White powder
• Melting Point: 131-132 °C
• PSA: 46.25000
• LogP: 4.29380
• Solubility: Insoluble in water

1-[(R)-amino(phenyl)methyl]naphthalen-2-ol Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： 37/39-26
• Hazardous Material Identification：
• Storage Condition：(BD8853)
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthols and derivatives

Additional information on 1-[(R)-amino(phenyl)methyl]naphthalen-2-ol

Comprehensive Overview of 1-[(R)-amino(phenyl)methyl]naphthalen-2-ol (CAS No. 219897-35-5): Properties, Applications, and Research Insights

The compound 1-[(R)-amino(phenyl)methyl]naphthalen-2-ol, identified by its CAS No. 219897-35-5, is a chiral naphthalene derivative with significant potential in pharmaceutical and material science research. Its unique structural features, including a stereogenic center and aromatic systems, make it a valuable intermediate for drug discovery and asymmetric synthesis. This article delves into its molecular characteristics, synthetic routes, and emerging applications while addressing trending topics like green chemistry and AI-driven drug design.

Chemically, 1-[(R)-amino(phenyl)methyl]naphthalen-2-ol belongs to the class of amino alcohol derivatives, combining a naphthalene core with a phenyl-substituted aminomethyl group at the stereogenic R-configuration position. The presence of both hydrogen bond donors (hydroxyl and amino groups) and π-conjugated systems enables diverse intermolecular interactions, a property increasingly exploited in supramolecular chemistry and crystal engineering. Recent studies highlight its role in designing chiral catalysts for asymmetric transformations, aligning with the pharmaceutical industry's demand for enantiopure compounds.

Synthetic approaches to CAS No. 219897-35-5 often involve stereoselective reduction of corresponding imine precursors or enzymatic resolution methods. Modern protocols emphasize atom economy and catalytic efficiency, reflecting the growing emphasis on green synthesis in organic chemistry. Researchers are investigating biocatalytic routes using engineered enzymes, a topic frequently searched in connection with sustainable pharmaceutical manufacturing. The compound's fluorescence properties, attributed to the naphthalene moiety, have also sparked interest in bioimaging probes and sensor development.

In drug discovery, 1-[(R)-amino(phenyl)methyl]naphthalen-2-ol serves as a privileged scaffold for GPCR-targeted therapeutics, particularly in neurological disorders. Its structural similarity to neurotransmitter analogs makes it relevant to current searches on Alzheimer's disease research and blood-brain barrier penetration. Computational studies utilizing molecular docking and QSAR modeling frequently reference this compound when exploring ligand-receptor interactions, demonstrating its utility in computer-aided drug design (CADD).

The material science applications of CAS No. 219897-35-5 are gaining traction, particularly in organic electronics and liquid crystal formulations. Its chiral nematic phases and charge transport properties are being investigated for OLED materials and chiral dopants, topics frequently queried in advanced material science forums. The compound's thermal stability and solubility profiles are also critical parameters for these applications.

Analytical characterization of 1-[(R)-amino(phenyl)methyl]naphthalen-2-ol typically employs HPLC chiral separation, X-ray crystallography, and vibrational spectroscopy. Recent advancements in microED techniques have enabled precise determination of its absolute configuration, addressing common queries about stereochemistry validation in small molecules. Stability studies under various pH conditions and temperature ranges provide essential data for formulation scientists.

Emerging research directions include the compound's potential in metal-organic frameworks (MOFs) for chiral separation and as a ligand in coordination chemistry. These applications resonate with current interests in environmental remediation and catalytic converters. The scientific community continues to explore derivatives of CAS No. 219897-35-5 with modified substituent patterns to optimize bioactivity and material properties.

From a regulatory perspective, 1-[(R)-amino(phenyl)methyl]naphthalen-2-ol requires standard handling procedures for laboratory chemicals, with particular attention to its chirality preservation during storage. Proper documentation of its optical rotation and enantiomeric excess is crucial for research reproducibility, addressing frequent quality control questions in pharmaceutical analysis.